Cas no 503446-59-1 (3-Bromo-4-(chlorosulfonyl)benzoic Acid)

• Product Name: 3-Bromo-4-(chlorosulfonyl)benzoic Acid
• CAS No: 503446-59-1
• MF: C₇H₄BrClO₄S
• MW: 299.526259422302
• MDL: MFCD20502007
• CID: 365167
• Update Time: 2025-06-15

3-Bromo-4-(chlorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4-(chlorosulfonyl)-
• 3-bromo-4-chlorosulfonylbenzoic acid
• 3-Bromo-4-(chlorosulfonyl)benzoic Acid

• MDL： MFCD20502007
• Inchi： 1S/C7H4BrClO4S/c8-5-3-4(7(10)11)1-2-6(5)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： GPWHRNMCQJYAAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 297.87022

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-Bromo-4-(chlorosulfonyl)benzoic Acid

Comprehensive Overview of 3-Bromo-4-(chlorosulfonyl)benzoic Acid (CAS No. 503446-59-1)

3-Bromo-4-(chlorosulfonyl)benzoic Acid (CAS No. 503446-59-1) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both a bromine substituent and a chlorosulfonyl group, makes it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers value this compound for its reactivity, particularly in cross-coupling reactions and sulfonamide formation, which are critical in drug discovery and material science.

In recent years, the demand for 3-Bromo-4-(chlorosulfonyl)benzoic Acid has surged due to its applications in developing small-molecule inhibitors and bioconjugation techniques. With the rise of targeted therapy and precision medicine, this compound has gained attention for its role in creating proteolysis-targeting chimeras (PROTACs) and other advanced therapeutic modalities. Its CAS No. 503446-59-1 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 3-Bromo-4-(chlorosulfonyl)benzoic Acid involves meticulous control of reaction conditions to ensure high purity and yield. Laboratories often employ HPLC and NMR spectroscopy for quality verification, addressing the stringent requirements of regulatory agencies. As sustainability becomes a focal point in chemical manufacturing, greener synthesis routes for this compound are being explored, aligning with the principles of green chemistry and circular economy.

From a commercial perspective, 3-Bromo-4-(chlorosulfonyl)benzoic Acid is supplied by leading chemical distributors under strict Good Manufacturing Practices (GMP). Its pricing and availability are influenced by factors such as raw material costs and regional supply chain dynamics. Researchers often inquire about bulk purchasing options and custom synthesis services, highlighting its relevance in large-scale projects.

In summary, 3-Bromo-4-(chlorosulfonyl)benzoic Acid (CAS No. 503446-59-1) is a pivotal building block in modern synthetic chemistry. Its applications span drug development, material innovation, and biochemical research, making it a compound of enduring interest. As scientific advancements continue, its role in addressing global health and technological challenges is expected to expand further.